N-(3-chloro-4-methylphenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C18H14ClNO3
• Molecular Weight: 327.8 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-7-methyl-4-oxochromene-2-carboxamide
• Standard InChI: InChI=1S/C18H14ClNO3/c1-10-3-6-13-15(21)9-17(23-16(13)7-10)18(22)20-12-5-4-11(2)14(19)8-12/h3-9H,1-2H3,(H,20,22)
• Standard InChI Key: KERMVAYWEHRODU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)C=C(O2)C(=O)NC3=CC(=C(C=C3)C)Cl

Introduction

Molecular Structure and Chemical Properties

Structural Characteristics

The compound’s IUPAC name, N-(3-chloro-4-methylphenyl)-7-methyl-4-oxochromene-2-carboxamide, reflects its intricate architecture. The chromene core consists of a fused benzene and pyran ring system, with a ketone group at position 4 and a carboxamide moiety at position 2. Substituents include a 3-chloro-4-methylphenyl group attached to the carboxamide nitrogen and a 7-methyl group on the benzene ring. These functional groups enhance its electronic and steric properties, influencing interactions with biological targets.

Key structural data includes:

Property	Value
Molecular Formula	C₁₈H₁₄ClNO₃
Molecular Weight	327.8 g/mol
IUPAC Name	N-(3-chloro-4-methylphenyl)-7-methyl-4-oxochromene-2-carboxamide
SMILES	CC1=CC2=C(C=C1)C(=O)C=C(O2)C(=O)NC3=CC(=C(C=C3)C)Cl
InChI Key	KERMVAYWEHRODU-UHFFFAOYSA-N

The presence of chlorine and methyl groups contributes to its lipophilicity, potentially enhancing membrane permeability and bioavailability.

Synthesis and Optimization

Synthetic Pathways

The synthesis of N-(3-chloro-4-methylphenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide involves multi-step organic reactions. A representative route includes:

• Formation of the chromene core: Condensation of a β-keto ester with a substituted benzaldehyde under acidic conditions.

• Introduction of the carboxamide group: Coupling the chromene-2-carboxylic acid with 3-chloro-4-methylaniline using carbodiimide reagents.

• Halogenation and methylation: Sequential bromination and methylation to install substituents at positions 3 and 7.

Reaction yields can exceed 90% when optimized for temperature, catalyst selection, and purification methods.

Industrial Scalability

While laboratory-scale synthesis is well-documented, industrial production requires addressing challenges such as cost-effective halogenation and minimizing byproducts. Continuous-flow reactors and catalytic halogenation strategies are under investigation to improve efficiency.

Biological Activity and Mechanistic Insights

Mechanism of Action

The compound interacts with tubulin, inhibiting polymerization and destabilizing microtubules—a mechanism shared with taxanes and vinca alkaloids. Additionally, it suppresses NF-κB signaling, reducing inflammation-driven tumor progression.

Applications in Drug Discovery

Lead Compound Optimization

Structural analogs of this chromene derivative are being explored to improve pharmacokinetic profiles. Modifications under investigation include:

• Replacement of the chlorine atom with fluorine to enhance metabolic stability.

• Introduction of hydrophilic groups at position 4 to increase aqueous solubility.

Combination Therapies

Preliminary data suggest synergy with paclitaxel and cisplatin, enabling dose reduction and mitigating toxicity. Such combinations are being tested in multidrug-resistant cancer models.